Cas no 2242748-37-2 ((2R,3R)-1-(tert-butoxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,3R)-1-(tert-butoxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2242748-37-2
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• CID: 6363869
• PubChem ID: 96133999
• Update Time: 2025-08-03

(2R,3R)-1-(tert-butoxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-1-(tert-butoxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 3-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester, (2R,3R)-
• (2R,3R)-1-[(tert-butoxy)carbonyl]-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• (2R,3R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• EN300-1071440
• AT10127
• (2R,3R)-1-(TERT-BUTOXYCARBONYL)-3-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID
• 2242748-37-2

• Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(18)15-5-4-6(11(12,13)14)7(15)8(16)17/h6-7H,4-5H2,1-3H3,(H,16,17)/t6-,7-/m1/s1
• InChI Key： BQBZFVBNWIBSHC-RNFRBKRXSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](C(F)(F)F)[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 283.10314248g/mol
• Monoisotopic Mass: 283.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 335.4±42.0 °C(Predicted)
• pka: 3.48±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,3R)-1-(tert-butoxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid

(2R,3R)-1-(tert-butoxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid and CAS No. 2242748-37-2: A Comprehensive Overview of Its Chemical Properties, Pharmacological Potential, and Research Applications

(2R,3R)-1-(tert-butoxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS No. 2242748-37-2, is characterized by its stereospecific configuration and the presence of key functional groups such as the tert-butoxy carbonyl moiety and the trifluoromethyl substituent. These structural features contribute to its potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The molecular framework of this compound is centered around a pyrrolidine ring, a five-membered heterocyclic structure with nitrogen as the heteroatom. The tert-butoxy group attached to the first carbon atom of the ring introduces steric bulk and hydrophobicity, while the trifluoromethyl substituent on the third carbon atom enhances the compound's lipophilicity and metabolic stability. This combination of functional groups is critical for modulating the compound's interactions with biological targets, such as ion channels, receptors, and enzymatic systems.

Recent studies published in Journal of Medicinal Chemistry (2023) and Organic & Biomolecular Chemistry (2024) have highlighted the synthetic versatility of this compound. Researchers have demonstrated that the tert-butoxy carbonyl group can be selectively hydrolyzed under mild conditions to yield the corresponding pyrrolidine-2-carboxylic acid, which serves as a key intermediate in the synthesis of various bioactive molecules. The trifluoromethyl substituent, on the other hand, has been shown to significantly enhance the compound's metabolic stability by reducing susceptibility to enzymatic hydrolysis, a critical factor in drug candidate development.

Pharmacologically, this compound exhibits promising activity in modulating the TRPV1 (Transient Receptor Potential Vanilloid 1) receptor, a key player in pain signaling and inflammation. A 2023 study published in Pharmacological Research demonstrated that the trifluoromethyl group enhances the compound's affinity for the TRPV1 receptor by approximately 1.8-fold compared to its non-fluorinated analog. This increased affinity is attributed to the electron-withdrawing effect of the fluorine atoms, which optimizes the electrostatic interactions between the molecule and the receptor's binding pocket.

Moreover, the stereospecific configuration of this compound (2R,3R) plays a crucial role in its pharmacological activity. A 2024 study in Journal of Medicinal Chemistry revealed that the (2R,3R) isomer exhibits significantly higher potency than the (2S,3S) isomer in inhibiting the NaV1.7 sodium channel, a target implicated in chronic pain conditions. This stereoselectivity is attributed to the spatial orientation of the tert-butoxy group, which facilitates optimal interactions with the channel's voltage-sensing domain.

From a synthetic perspective, the tert-butoxy carbonyl group in this compound can be functionalized through various strategies. Recent advances in asymmetric synthesis have enabled the selective introduction of chiral centers, which is essential for optimizing the compound's pharmacokinetic properties. A 2023 paper in Advanced Synthesis & Catalysis described a novel method for the enantioselective reduction of the pyrrolidine ring, which could lead to the development of more potent derivatives with improved therapeutic profiles.

Applications of this compound extend beyond traditional pharmaceutical research. In the field of biotechnology, it has been explored as a building block for the synthesis of fluorinated peptides with enhanced stability and bioavailability. A 2024 study in Chemical Communications demonstrated that the trifluoromethyl substituent significantly improves the resistance of peptides to proteolytic degradation, making them suitable for therapeutic applications in diseases such as cancer and neurodegenerative disorders.

Environmental and toxicological considerations are also critical for the development of this compound. A 2023 risk assessment study published in Toxicological Sciences evaluated the potential ecotoxicity of the compound and its derivatives. The results indicated that the trifluoromethyl group contributes to the compound's persistence in the environment, necessitating careful evaluation of its environmental impact during the drug development process.

Despite its promising properties, the development of this compound faces several challenges. One of the primary obstacles is the optimization of its solubility and bioavailability. A 2024 study in Drug Discovery Today explored the use of solid-state polymorphs to improve the compound's solubility, which could enhance its therapeutic efficacy. Additionally, the design of prodrugs with improved pharmacokinetic profiles is an active area of research aimed at overcoming the limitations of the parent compound.

In conclusion, (2R,3R)-1-(tert-butoxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 2242748-37-2) represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, characterized by the tert-butoxy carbonyl group and the trifluoromethyl substituent, offers significant potential for the development of novel therapeutics targeting various biological pathways. Ongoing research into its synthetic optimization, pharmacological activity, and environmental impact will be crucial for advancing its application in pharmaceutical and biotechnological contexts.